Cas no 1805248-20-7 (Methyl 3-bromo-2-(difluoromethyl)-5-methoxypyridine-4-carboxylate)

• Product Name: Methyl 3-bromo-2-(difluoromethyl)-5-methoxypyridine-4-carboxylate
• CAS No: 1805248-20-7
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4861447
• Update Time: 2025-05-20

Methyl 3-bromo-2-(difluoromethyl)-5-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-(difluoromethyl)-5-methoxypyridine-4-carboxylate

• Inchi： 1S/C9H8BrF2NO3/c1-15-4-3-13-7(8(11)12)6(10)5(4)9(14)16-2/h3,8H,1-2H3
• InChI Key： RCMKHVSWPPQTOV-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C=1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-bromo-2-(difluoromethyl)-5-methoxypyridine-4-carboxylate

Methyl 3-bromo-2-(difluoromethyl)-5-methoxypyridine-4-carboxylate (CAS No. 1805248-20-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromo-2-(difluoromethyl)-5-methoxypyridine-4-carboxylate, identified by its CAS number 1805248-20-7, is a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromo and difluoromethyl substituents, along with methoxy and carboxylate functional groups, endows this compound with remarkable reactivity and versatility, facilitating its use in multiple synthetic pathways.

The< strong>3-bromo substituent on the pyridine ring is particularly noteworthy, as bromine atoms are well-known for their ability to participate in various chemical transformations, including cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures, making this compound an indispensable tool for medicinal chemists. Similarly, the 2-(difluoromethyl) group introduces electron-withdrawing effects that can modulate the electronic properties of the molecule, influencing its interactions with biological targets. This feature is especially relevant in the design of drugs targeting enzymes and receptors with specific electronic requirements.

The 5-methoxy group contributes to the overall stability of the molecule while also serving as a potential site for further functionalization. Methoxy groups are commonly found in natural products and pharmaceuticals, often playing a crucial role in drug-receptor binding affinity and metabolic stability. Finally, the 4-carboxylate moiety provides a polar and negatively charged surface, enhancing solubility in aqueous environments and enabling interactions with positively charged residues in biological targets. This combination of functional groups makes Methyl 3-bromo-2-(difluoromethyl)-5-methoxypyridine-4-carboxylate a multifaceted building block for drug discovery.

In recent years, there has been growing interest in the development of small molecules that modulate inflammatory pathways. Pyridine derivatives have emerged as key scaffolds in this endeavor, with several compounds entering clinical trials for their anti-inflammatory and immunomodulatory properties. The structural features of Methyl 3-bromo-2-(difluoromethyl)-5-methoxypyridine-4-carboxylate align well with these requirements, making it a promising candidate for further exploration. Specifically, the presence of both bromo and difluoromethyl groups suggests potential utility in designing molecules that interact with transcription factors and signaling proteins involved in inflammation.

Moreover, the< strong>4-carboxylate group can be exploited to develop prodrugs or conjugates that enhance bioavailability or target specificity. For instance, coupling this intermediate to peptides or other biomolecules could yield novel therapeutic agents with tailored pharmacokinetic profiles. Such strategies are increasingly employed in oncology and infectious disease research, where precise targeting is crucial for therapeutic efficacy. The< strong>5-methoxy group also opens avenues for derivatization into heterocyclic systems, which are prevalent in many biologically active compounds.

The< strong>2-(difluoromethyl) substituent has garnered attention due to its ability to improve metabolic stability and binding affinity. Fluorine atoms are known to enhance lipophilicity and binding interactions by modulating electronic distributions and steric properties. This feature has been leveraged in the development of kinase inhibitors and antiviral agents, where subtle changes in molecular structure can significantly impact potency and selectivity. Methyl 3-bromo-2-(difluoromethyl)-5-methoxypyridine-4-carboxylate thus represents an opportunity to explore these effects within a pyridine framework.

In academic research, this compound has been utilized as a precursor for synthesizing novel ligands targeting neurological disorders. Pyridine-based molecules have shown promise in modulating neurotransmitter receptors such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease. The< strong>3-bromo group facilitates cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl moieties that can fine-tune receptor interactions.

The pharmaceutical industry has also embraced Methyl 3-bromo-2-(difluoromethyl)-5-methoxypyridine-4-carboxylate for developing treatments against cancer. Anticancer drugs often require precise targeting of specific enzymes or pathways involved in tumor growth and survival. The structural versatility of this intermediate allows medicinal chemists to design molecules that disrupt these processes effectively. For example, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which play a pivotal role in cancer cell signaling.

The< strong>4-carboxylate group provides an additional handle for conjugation with cytotoxic agents or imaging probes, enabling targeted therapies or diagnostic tools. Such applications highlight the compound's potential beyond simple drug synthesis into more complex therapeutic modalities. Furthermore, recent advances in flow chemistry have enabled more efficient synthesis routes for pyridine derivatives like Methyl 3-bromo-2-(difluoromethyl)-5-methoxypyridine-4-carboxylate, improving scalability and reducing reaction times without compromising purity.

In conclusion, Methyl 3-bromo-2-(difluoromethyl)-5-methoxypyridine-4-carboxylate (CAS No.< strong>1805248-20-7) stands out as a versatile intermediate with broad applications across pharmaceutical research and development. Its unique structural features—combining bromo, difluoromethyl, methoxy, and carboxylate functionalities—make it an invaluable tool for constructing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities< strong>(e.g., immunomodulation),< strong>(e.g., oncology),and(e.g., neurological disorders),this compound will undoubtedly remain at forefrontof medicinal chemistry innovation.